Cas no 2604-08-2 (N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE)
![N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE structure](https://www.kuujia.com/scimg/cas/2604-08-2x500.png)
N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE Chemical and Physical Properties
Names and Identifiers
-
- N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE
- 1-nitro-2-(4'-dimethylaminophenyl)ethene
- 4-(N,N-dimethyl)phenylaniline
- 4-(N,N-dimethylamino)-1,1'-biphenyl
- 4-(N,N-dimethylamino)biphenyl
- 4-BIPHENYLAMINE, N,N-DIMETHYL-
- 4-Biphenyldimethylamine
- 4-dimethylamino-1,1'-biphenyl
- 4-Dimethylaminobiphenyl
- 4-Phenyl-N,N-dimethylaniline
- BRN 1865998
- N,N
- N,N-dimethyl-[1,1'-biphenyl]-4-amine
- N,N-dimethyl[4-(2-nitrovinyl)phenyl]amine
- N,N-Dimethyl-4-aminobiphenyl
- NSC58064
- 22568-06-5
- HMS2575B20
- Dimethyl-[4-((E)-2-nitro-vinyl)-phenyl]-amine
- F0486-1366
- EN300-7447834
- 2604-08-2
- SCHEMBL1479820
- CHEMBL1427492
- AKOS000495295
- CS-0300232
- 4-dimethylamino-beta-nitrostyrene
- 4-dimethylamino-omega-nitrostyrene
- Benzenamine, N,N-dimethyl-4-(2-nitroethenyl)-
- B-NITRO-4-DIMETHYLAMINOSTYRENE
- NSC-3454
- (E)-N,N-dimethyl-4-(2-nitrovinyl)aniline
- dimethyl-[4-[(E)-2-nitrovinyl]phenyl]amine
- EN300-13609
- G30952
- 4-(Dimethylamino)-b-nitrostyrene
- DTXSID20875954
- Benzenamine, N,N-dimethyl-4-[(1E)-2-nitroethenyl]-
- N,N-Dimethyl-4-[(E)-2-nitroethenyl]aniline #
- Aniline, N,N-dimethyl-p-(2-nitrovinyl)-
- N,N-Dimethyl-4-(2-nitrovinyl)aniline
- Ethene,-1-(4-dimethylaminophenyl)-2-nitro-
- N,N-Dimethyl-4-[(E)-2-nitroethenyl]aniline
- SMR000212951
- BDBM55583
- RIXCESCQOUSSJX-BQYQJAHWSA-N
- cid_774089
- MLS000589585
- p-Dimethylamino-b-nitrostyrene
- NSC3454
- Z56880483
- J-523276
- N,N-DIMETHYL-4-[(1E)-2-NITROETHENYL]ANILINE
-
- Inchi: InChI=1S/C10H12N2O2/c1-11(2)10-5-3-9(4-6-10)7-8-12(13)14/h3-8H,1-2H3/b8-7+
- InChI Key: RIXCESCQOUSSJX-BQYQJAHWSA-N
- SMILES: CN(C)C1=CC=C(C=C1)C=C[N+](=O)[O-]
Computed Properties
- Exact Mass: 192.08996
- Monoisotopic Mass: 192.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 46.38
- LogP: 2.52320
N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00BFP5-1g |
N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE |
2604-08-2 | 1g |
$267.00 | 2025-02-25 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 177698-1g |
N,N-Dimethyl-4-(2-nitrovinyl)aniline |
2604-08-2 | 1g |
3168.0CNY | 2021-07-13 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 177698-1g |
N,N-Dimethyl-4-(2-nitrovinyl)aniline |
2604-08-2 | 1g |
3168CNY | 2021-05-07 | ||
A2B Chem LLC | AF32761-1g |
N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE |
2604-08-2 | 1g |
$280.00 | 2024-04-20 |
N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE Related Literature
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
Additional information on N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE
N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE (CAS No. 2604-08-2): Properties, Applications, and Market Insights
N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE (CAS No. 2604-08-2) is a specialized organic compound with a unique molecular structure that combines a dimethylamino group with a nitrostyrene moiety. This nitrovinyl-substituted aromatic amine has garnered significant attention in both academic and industrial research due to its versatile chemical properties and potential applications in various fields.
The compound's molecular formula is C10H12N2O2, with a molecular weight of 192.22 g/mol. Its distinctive structure features an electron-donating dimethylamino group and an electron-withdrawing nitrovinyl group, creating an interesting push-pull electronic system that influences its chemical behavior. This nitro-substituted aromatic amine exhibits unique photophysical properties that make it valuable for advanced material applications.
In recent years, N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE has become increasingly relevant in materials science, particularly in the development of organic electronic materials. Researchers have explored its potential as a building block for nonlinear optical materials due to its significant molecular hyperpolarizability. The compound's ability to undergo photoinduced electron transfer processes has made it a candidate for applications in organic photovoltaics and molecular electronics.
The synthesis of CAS 2604-08-2 typically involves the condensation reaction between N,N-dimethyl-4-aminobenzaldehyde and nitromethane under basic conditions. This nitrovinylamine synthesis process has been optimized over time to achieve higher yields and purity, making the compound more accessible for research and development purposes. Recent advances in green chemistry approaches have also been applied to its production, aligning with current trends in sustainable chemical manufacturing.
One of the most promising applications of N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE is in the field of fluorescent probes and molecular sensors. Its distinct fluorescence properties, which can be modulated by environmental factors, make it suitable for developing sensitive detection systems. Researchers are particularly interested in its potential for bioimaging applications and environmental monitoring, addressing current concerns about pollution detection and biological sensing.
The compound's role in advanced material development extends to the creation of smart materials that respond to external stimuli. Its photochromic properties have been investigated for potential use in optical data storage and light-responsive systems. These applications align with the growing demand for novel materials in information technology and renewable energy sectors.
From a commercial perspective, the market for specialty chemicals like 2604-08-2 has shown steady growth, driven by increasing research activities in materials science and pharmaceutical development. The compound's unique properties have positioned it as a valuable intermediate in the synthesis of more complex molecules for various high-tech applications. Current market trends indicate rising demand for such functionalized aromatic amines in both academic and industrial settings.
Quality control and characterization of N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE are crucial for its effective utilization. Standard analytical techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy are employed to ensure purity and verify structural integrity. These quality assurance measures are particularly important for applications requiring high-purity materials, such as in electronic device fabrication.
Safety considerations for handling CAS 2604-08-2 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. Researchers working with this nitro-containing compound should implement appropriate safety measures as part of good laboratory practice.
The future outlook for N,N-DIMETHYL-N-{4-[2-NITROVINYL]PHENYL}AMINE appears promising, with ongoing research exploring novel applications in emerging technologies. Its potential in organic semiconductor development and molecular electronics continues to attract scientific interest. As material science advances, this compound may play a significant role in next-generation electronic and photonic devices, contributing to technological innovations in multiple sectors.
For researchers and industry professionals seeking detailed technical information about 2604-08-2, comprehensive datasheets including spectral data, physical properties, and handling guidelines are available from reputable chemical suppliers. These resources facilitate proper utilization of this specialty chemical in various research and development applications while ensuring safe and effective handling procedures.
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